5-Bromo-N-((4-(pyrrolidin-1-ylsulfonyl)phenyl)carbamothioyl)furan-2-carboxamide
5-Bromo-N-((4-(pyrrolidin-1-ylsulfonyl)phenyl)carbamothioyl)furan-2-carboxamide
Brand Name:
Vulcanchem
CAS No.:
642973-96-4
VCID:
VC0467538
InChI:
InChI=1S/C16H16BrN3O4S2/c17-14-8-7-13(24-14)15(21)19-16(25)18-11-3-5-12(6-4-11)26(22,23)20-9-1-2-10-20/h3-8H,1-2,9-10H2,(H2,18,19,21,25)
SMILES:
C1CCN(C1)S(=O)(=O)C2=CC=C(C=C2)NC(=S)NC(=O)C3=CC=C(O3)Br
Molecular Formula:
C16H16BrN3O4S2
Molecular Weight:
458.4g/mol
5-Bromo-N-((4-(pyrrolidin-1-ylsulfonyl)phenyl)carbamothioyl)furan-2-carboxamide
CAS No.: 642973-96-4
Main Products
VCID: VC0467538
Molecular Formula: C16H16BrN3O4S2
Molecular Weight: 458.4g/mol
| CAS No. | 642973-96-4 |
|---|---|
| Product Name | 5-Bromo-N-((4-(pyrrolidin-1-ylsulfonyl)phenyl)carbamothioyl)furan-2-carboxamide |
| Molecular Formula | C16H16BrN3O4S2 |
| Molecular Weight | 458.4g/mol |
| IUPAC Name | 5-bromo-N-[(4-pyrrolidin-1-ylsulfonylphenyl)carbamothioyl]furan-2-carboxamide |
| Standard InChI | InChI=1S/C16H16BrN3O4S2/c17-14-8-7-13(24-14)15(21)19-16(25)18-11-3-5-12(6-4-11)26(22,23)20-9-1-2-10-20/h3-8H,1-2,9-10H2,(H2,18,19,21,25) |
| Standard InChIKey | PJIKDSYLKHKIRT-UHFFFAOYSA-N |
| SMILES | C1CCN(C1)S(=O)(=O)C2=CC=C(C=C2)NC(=S)NC(=O)C3=CC=C(O3)Br |
| Canonical SMILES | C1CCN(C1)S(=O)(=O)C2=CC=C(C=C2)NC(=S)NC(=O)C3=CC=C(O3)Br |
| PubChem Compound | 1014965 |
| Last Modified | Nov 11 2021 |
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